N-[2-(4-chlorophenoxy)ethyl]-2-quinolinecarboxamide

• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol
• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]quinoline-2-carboxamide
• InChI: InChI=1S/C18H15ClN2O2/c19-14-6-8-15(9-7-14)23-12-11-20-18(22)17-10-5-13-3-1-2-4-16(13)21-17/h1-10H,11-12H2,(H,20,22)
• InChI Key: IEXGWYHQZJXMSU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NCCOC3=CC=C(C=C3)Cl
• solubility: 4 [ug/mL]

Description

N-[2-(4-chlorophenoxy)ethyl]-2-quinolinecarboxamide, commonly known as CQ1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of quinolinecarboxamides and is widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of CQ1 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, CQ1 can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
CQ1 has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. CQ1 has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of CQ1 is its ability to inhibit the activity of HDACs, making it a promising candidate for cancer treatment. However, one of the limitations of CQ1 is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, CQ1 has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of CQ1. One area of research could be to further investigate its potential as an anti-inflammatory agent. Another area of research could be to study its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, more research is needed to fully understand the mechanism of action of CQ1 and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of CQ1 involves the reaction of 2-quinolinecarboxylic acid with 4-chlorophenethylamine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product is then purified using column chromatography to obtain pure CQ1.

Scientific Research Applications

CQ1 has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antiproliferative activity against various cancer cell lines, making it a promising candidate for cancer treatment. CQ1 has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in preclinical studies.